2-(2,6-Dimethylpiperidin-1-yl)benzoic acid
Overview
Description
2-(2,6-Dimethylpiperidin-1-yl)benzoic acid is a chemical compound with the molecular formula C14H19NO2 and a molecular weight of 233.31 g/mol. It is closely related to 4-(2-(2,6-Dimethylpiperidin-1-yl)-2-oxoethoxy)benzoic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H21NO4/c1-11-4-3-5-12(2)17(11)15(18)10-21-14-8-6-13(7-9-14)16(19)20/h6-9,11-12H,3-5,10H2,1-2H3,(H,19,20) . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Scientific Research Applications
Synthesis of Piperidine Derivatives
Piperidine derivatives are crucial in drug design due to their presence in various pharmaceuticals and alkaloids. The compound can serve as a starting material for synthesizing a wide range of piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These derivatives have significant pharmacological applications, making the synthesis process an important area of research .
Pharmacological Applications
The piperidine moiety is a common structure in more than twenty classes of pharmaceuticals. As such, 2-(2,6-Dimethylpiperidin-1-yl)benzoic acid and its derivatives can be evaluated for potential pharmacological activities. Research in this field focuses on discovering new drugs that can benefit from the biological activity associated with piperidine structures .
Catalysis in Organic Synthesis
In organic synthesis, certain piperidine derivatives are used as catalysts or cocatalysts. For example, the combination of a quinoline organocatalyst and trifluoroacetic acid can afford a series of enantiomerically enriched protected piperidines. This showcases the compound’s potential role in developing new catalytic methods that can enhance the efficiency of chemical reactions .
Development of Fast and Cost-Effective Synthesis Methods
Given the importance of piperidine derivatives in the pharmaceutical industry, there is a continuous need for fast and cost-effective synthesis methods. Research in this area aims to develop novel approaches to synthesize substituted piperidines, which can lead to significant cost reductions in drug development .
Biological Activity Studies
The study of biological activity is another key application. Researchers can use 2-(2,6-Dimethylpiperidin-1-yl)benzoic acid to synthesize compounds and then test their biological activity. This includes evaluating their potential as therapeutic agents against various diseases and conditions .
Functionalization of Piperidines
Functionalization refers to the modification of chemical compounds to achieve desired properties or activities. The subject compound can be used to explore new methods of functionalization, which can result in the creation of novel piperidine derivatives with specific characteristics suitable for targeted applications .
properties
IUPAC Name |
2-(2,6-dimethylpiperidin-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-10-6-5-7-11(2)15(10)13-9-4-3-8-12(13)14(16)17/h3-4,8-11H,5-7H2,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPMQZLOIMRHCDX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C2=CC=CC=C2C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,6-Dimethylpiperidin-1-yl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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